Cas no 119647-69-7 (Ethyl 4-acetyl-1H-pyrrole-2-carboxylate)

Ethyl 4-acetyl-1H-pyrrole-2-carboxylate structure
119647-69-7 structure
Product Name:Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
CAS No:119647-69-7
Molecular Formula:C9H11NO3
Molecular Weight:181.1885
MDL:MFCD09263957
CID:1101365
PubChem ID:15266295

Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Properties

Names and Identifiers

    • 4-acetyl-1H-Pyrrole-2-carboxylic acid ethyl ester
    • ethyl 4-acetyl-1H-pyrrole-2-carboxylate
    • 1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester
    • Ethyl 4-acetylpyrrole-2-carboxylate
    • PHZSCVNFRGWVRI-UHFFFAOYSA-N
    • AB50260
    • AK601316
    • SCHEMBL4674699
    • MFCD09263957
    • A907533
    • DS-19701
    • 119647-69-7
    • AKOS006228653
    • DB-171318
    • DTXSID70570689
    • CS-0095281
    • ETHYL4-ACETYL-1H-PYRROLE-2-CARBOXYLATE
    • C71663
    • MDL: MFCD09263957
    • InChIKey: PHZSCVNFRGWVRI-UHFFFAOYSA-N
    • Inchi: 1S/C9H11NO3/c1-3-13-9(12)8-4-7(5-10-8)6(2)11/h4-5,10H,3H2,1-2H3
    • SMILES: O(C([H])([H])C([H])([H])[H])C(C1=C([H])C(C(C([H])([H])[H])=O)=C([H])N1[H])=O

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 181.07389321g/mol
  • Heavy Atom Count: 13
  • Complexity: 215
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.2

Experimental Properties

  • Boiling Point: 348.6±27.0°C at 760 mmHg

Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P000PVO-100mg
1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester
119647-69-7 ≥97.0%
100mg
$113.00
A2B Chem LLC
AA32740-100mg
Ethyl 4-acetyl-1h-pyrrole-2-carboxylate
119647-69-7 97%
100mg
$20.00
Aaron
AR000Q40-100mg
1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester
119647-69-7 97%
100mg
$8.00 2025-02-10
abcr
AB528750-250 mg
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate; .
119647-69-7
250MG
€193.10 2023-07-10
Alichem
A109007764-250mg
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
119647-69-7 97%
250mg
$190.08 2023-09-04
Ambeed
A144406-100mg
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
119647-69-7 97%
100mg
$9.0
Chemenu
CM248110-1g
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
119647-69-7 95%+
1g
$449 2021-08-04
Crysdot LLC
CD11334222-1g
Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
119647-69-7 97%
1g
$475 2024-07-18
eNovation Chemicals LLC
D759461-1g
1H-Pyrrole-2-carboxylic acid, 4-acetyl-, ethyl ester
119647-69-7 97%
1g
$180
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTU982-250mg
ethyl 4-acetyl-1H-pyrrole-2-carboxylate
119647-69-7 95%
250mg
¥125.0

Ethyl 4-acetyl-1H-pyrrole-2-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:119647-69-7)Ethyl 4-acetyl-1H-pyrrole-2-carboxylate
A907533
Purity:99%
Quantity:1g
Price($):231.0